Cas no 2006281-58-7 (Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate)

Ethyl 2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate is a protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and a benzyloxy-substituted phenyl ring. This compound is valuable in organic synthesis, particularly in peptide chemistry, where the Boc group serves as a temporary protecting group for amines, enabling selective reactivity in multi-step reactions. The benzyloxy and phenyl substituents enhance steric and electronic properties, making it useful for constructing complex molecular architectures. Its ester functionality allows for further derivatization, while the acrylate moiety offers potential for cross-coupling or polymerization applications. The compound is typically employed in controlled environments due to its sensitivity to acidic or basic conditions, necessitating careful handling.

Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate structure

2006281-58-7 structure

Product Name:Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate

CAS No:2006281-58-7

MF:C₃₀H₃₁NO₆

MW:501.570248842239

MDL:MFCD31654183

CID:4634205

Update Time:2025-11-04

Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate
- Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate
- MDL： MFCD31654183
- Inchi： 1S/C30H31NO6/c1-5-35-28(33)27(31(21-32)29(34)37-30(2,3)4)26(23-14-10-7-11-15-23)24-16-18-25(19-17-24)36-20-22-12-8-6-9-13-22/h6-19,21H,5,20H2,1-4H3/b27-26+
- InChI Key： ULBRBWINARXKIM-CYYJNZCTSA-N
- SMILES： C(OCC)(=O)/C(/N(C(OC(C)(C)C)=O)C=O)=C(\C1=CC=C(OCC2=CC=CC=C2)C=C1)/C1=CC=CC=C1

Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D776304-1g	Ethyl 2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate	2006281-58-7	95%	1g	$990	2024-07-20
AN HUI ZE SHENG Technology Co., Ltd.	SY039449-1g	Ethyl 2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate	2006281-58-7	95%	1g	￥3458.06	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1593725-1g	Ethyl 3-(4-(benzyloxy)phenyl)-2-(N-(tert-butoxycarbonyl)formamido)-3-phenylacrylate	2006281-58-7	98%	1g	￥10200	2023-04-08
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY039449-1g	Ethyl 2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate	2006281-58-7	≥95%	1g	¥8500.00	2025-04-16
eNovation Chemicals LLC	D776304-1g	Ethyl 2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate	2006281-58-7	95%	1g	$990	2025-02-21
eNovation Chemicals LLC	D776304-1g	Ethyl 2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate	2006281-58-7	95%	1g	$990	2025-02-26

Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate Related Literature

1. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Additional information on Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate

Recent Advances in the Study of Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate (CAS: 2006281-58-7)

The compound Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate (CAS: 2006281-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both the N-Boc-protected formamido group and the benzyloxy-phenyl moiety suggests its utility as a versatile intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthetic pathways and optimization strategies for Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that leverages palladium-catalyzed cross-coupling reactions. This approach not only improves the overall yield but also reduces the formation of unwanted by-products, making it more suitable for large-scale production. The study also highlighted the compound's stability under various conditions, which is crucial for its handling and storage in industrial settings.

In addition to its synthetic utility, Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate has shown promise as a precursor in the development of kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, which are often implicated in cancer and inflammatory diseases. The researchers employed molecular docking studies to elucidate the binding interactions, revealing that the benzyloxy-phenyl group plays a critical role in stabilizing the inhibitor-enzyme complex.

Further investigations into the pharmacological properties of Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate are underway. Preliminary data from in vitro assays indicate that the compound possesses moderate bioavailability and low cytotoxicity, making it a viable candidate for further optimization. Researchers are particularly interested in modifying the N-Boc group to enhance the compound's metabolic stability and tissue permeability, as reported in a recent preprint on ChemRxiv.

The potential applications of Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate extend beyond kinase inhibition. A 2023 review in Current Topics in Medicinal Chemistry discussed its role in the synthesis of peptidomimetics, which are increasingly important in the design of novel therapeutics. The compound's ability to serve as a scaffold for introducing diverse functional groups makes it a valuable tool in medicinal chemistry. Future research directions may include exploring its use in targeted drug delivery systems and as a probe for studying enzyme mechanisms.

In conclusion, Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate (CAS: 2006281-58-7) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its synthetic accessibility, combined with its promising biological activity, positions it as a key player in the development of next-generation therapeutics. Ongoing studies will likely uncover additional applications and optimize its properties for clinical use.